2,6-Dimethyl-4-ethoxyphenethyl alcohol

Specification

• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 2-(4-ethoxy-2,6-dimethylphenyl)ethanol
• Standard InChI: InChI=1S/C12H18O2/c1-4-14-11-7-9(2)12(5-6-13)10(3)8-11/h7-8,13H,4-6H2,1-3H3
• Standard InChI Key: DCKFSKWTUNICFY-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=C(C(=C1)C)CCO)C
• Canonical SMILES: CCOC1=CC(=C(C(=C1)C)CCO)C

Introduction

2,6-Dimethyl-4-ethoxyphenethyl alcohol is an organic compound characterized by its unique structure, which includes a phenethyl alcohol moiety with ethoxy and dimethyl substituents. This compound exhibits a molecular formula and a molecular weight of approximately 194.27 g/mol. It is typically found as a colorless to light yellow liquid with a floral odor, making it suitable for various applications in the fragrance and flavor industries.

Synthesis Methods

Several synthesis methods can be employed to produce 2,6-Dimethyl-4-ethoxyphenethyl alcohol, highlighting its synthetic accessibility in organic chemistry. These methods typically involve the reaction of appropriate starting materials under controlled conditions to yield the desired compound.

• Reduction of Aldehydes: One common method involves the reduction of 2,6-dimethyl-4-ethoxybenzaldehyde using reducing agents like sodium borohydride or lithium aluminum hydride.

• Hydrogenation: Another approach is the hydrogenation of the corresponding aldehyde or ketone precursors in the presence of a catalyst.

Applications

The applications of 2,6-Dimethyl-4-ethoxyphenethyl alcohol are diverse and include:

• Fragrance Industry: Due to its floral odor, it is commonly used in perfumes and fragrances.

• Flavor Industry: It is used as a flavoring agent in food products.

• Pharmaceuticals: Potential use in the synthesis of pharmaceutical intermediates.

Comparison with Analogous Compounds

2,6-Dimethyl-4-ethoxyphenethyl alcohol can be compared with other compounds in terms of structure and application:

Compound Name	Molecular Formula	Key Features
4-Methylphenethyl Alcohol	C9H12O	Commonly used in fragrances; similar structure
Ethyl Vanillin	C9H10O3	Flavoring agent; strong vanilla flavor
2-Ethylhexanol	C8H18O	Used as a plasticizer; branched-chain structure

This comparison highlights the unique combination of ethoxy and dimethyl groups in 2,6-Dimethyl-4-ethoxyphenethyl alcohol, which potentially enhances its fragrance profile compared to simpler analogs.